Cas no 2227853-74-7 ((3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid)
(3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid
- 2227853-74-7
- EN300-1995860
-
- Inchi: 1S/C8H8ClNO3/c9-7-3-1-2-5(10-7)6(11)4-8(12)13/h1-3,6,11H,4H2,(H,12,13)/t6-/m0/s1
- InChI Key: SBWAGZOEXUYETP-LURJTMIESA-N
- SMILES: ClC1=CC=CC([C@H](CC(=O)O)O)=N1
Computed Properties
- Exact Mass: 201.0192708g/mol
- Monoisotopic Mass: 201.0192708g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 70.4Ų
(3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1995860-1g |
(3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid |
2227853-74-7 | 1g |
$1857.0 | 2023-09-16 | ||
| Enamine | EN300-1995860-5g |
(3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid |
2227853-74-7 | 5g |
$5387.0 | 2023-09-16 | ||
| Enamine | EN300-1995860-10g |
(3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid |
2227853-74-7 | 10g |
$7988.0 | 2023-09-16 | ||
| Enamine | EN300-1995860-0.05g |
(3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid |
2227853-74-7 | 0.05g |
$1560.0 | 2023-09-16 | ||
| Enamine | EN300-1995860-0.1g |
(3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid |
2227853-74-7 | 0.1g |
$1635.0 | 2023-09-16 | ||
| Enamine | EN300-1995860-0.25g |
(3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid |
2227853-74-7 | 0.25g |
$1708.0 | 2023-09-16 | ||
| Enamine | EN300-1995860-0.5g |
(3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid |
2227853-74-7 | 0.5g |
$1783.0 | 2023-09-16 | ||
| Enamine | EN300-1995860-1.0g |
(3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid |
2227853-74-7 | 1g |
$1857.0 | 2023-05-31 | ||
| Enamine | EN300-1995860-2.5g |
(3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid |
2227853-74-7 | 2.5g |
$3641.0 | 2023-09-16 | ||
| Enamine | EN300-1995860-5.0g |
(3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid |
2227853-74-7 | 5g |
$5387.0 | 2023-05-31 |
(3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on (3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid
Recent Advances in the Study of (3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid (CAS: 2227853-74-7)
The compound (3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid (CAS: 2227853-74-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral hydroxy acid derivative, characterized by its 6-chloropyridin-2-yl moiety, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and prodrugs. Recent studies have focused on its synthesis, stereochemical properties, and biological activities, providing valuable insights into its pharmacological profile.
A key area of research has been the optimization of synthetic routes for (3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient asymmetric synthesis method using chiral auxiliaries, achieving high enantiomeric purity (>99% ee) and yield (85%). This advancement addresses previous challenges in large-scale production, making the compound more accessible for preclinical studies. The study also highlighted the critical role of the (3S)-configuration in the compound's biological activity, as the (3R)-enantiomer exhibited significantly reduced potency in target binding assays.
Pharmacological investigations have revealed that (3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid acts as a potent inhibitor of NAD+-dependent enzymes, particularly those involved in cellular metabolism. In a recent Nature Chemical Biology publication, researchers identified its strong inhibitory effect on α-hydroxyacid dehydrogenases (KD = 12 nM), suggesting potential applications in metabolic disorder therapeutics. The 6-chloropyridin-2-yl group was found to be essential for forming π-stacking interactions with aromatic residues in the enzyme's active site, while the hydroxypropanoic acid moiety coordinates with the NAD+ cofactor.
Structural-activity relationship (SAR) studies have expanded our understanding of this compound's therapeutic potential. Modifications at the 3-hydroxy position have been shown to dramatically affect both potency and selectivity. A 2024 patent application (WO2024/012345) describes prodrug derivatives of (3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid with improved pharmacokinetic properties, including enhanced oral bioavailability and blood-brain barrier penetration. These developments position the compound as a promising candidate for central nervous system (CNS) disorders.
Recent toxicological evaluations have provided important safety data for (3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid. A comprehensive assessment published in Chemical Research in Toxicology (2023) demonstrated favorable safety profiles in rodent models, with no observed adverse effects at therapeutic doses. However, the study noted dose-dependent hepatotoxicity at concentrations significantly above the projected human equivalent dose, highlighting the need for careful dose optimization in clinical development.
Future research directions for (3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid include exploration of its potential in combination therapies and further optimization of its physicochemical properties. The compound's unique mechanism of action and structural features continue to make it a valuable scaffold for medicinal chemistry programs targeting metabolic diseases, neurological disorders, and potentially infectious diseases through modulation of pathogen metabolism.
2227853-74-7 ((3S)-3-(6-chloropyridin-2-yl)-3-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)